Cas no 78586-35-3 ( )

• Product Name: &nbsp
• CAS No: 78586-35-3
• MF: C₁₆H₁₇N₅O₄
• MW: 343.337282896042
• CID: 984275
• PubChem ID: 321512
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-(4-anilinopyrazolo[3,4-d]pyrimidin-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• AC1L84FF
• NSC273050
• DTXSID80313589
• 1-Pentofuranosyl-N-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 78586-35-3
• NSC-273050
•  

• Inchi： 1S/C16H17N5O4/c22-7-11-12(23)13(24)16(25-11)21-15-10(6-19-21)14(17-8-18-15)20-9-4-2-1-3-5-9/h1-6,8,11-13,16,22-24H,7H2,(H,17,18,20)
• InChI Key： NVUOOAAPBHULEC-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C2C(=C(N=CN=2)NC2C=CC=CC=2)C=N1)O)O

Computed Properties

• Exact Mass: 343.12821
• Monoisotopic Mass: 343.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 125.55
• LogP: 0.25440